2,5-Dimethylterephthalaldehyde

• IUPAC Name: 2,5-dimethylterephthalaldehyde
• InChI: InChI=1S/C10H10O2/c1-7-3-10(6-12)8(2)4-9(7)5-11/h3-6H,1-2H3
• InChI Key: AIBJDPZNCNFKMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C=O)C)C=O
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• CAS RN: 7044-92-0

Description

2,5-Dimethylterephthalaldehyde is a chemical compound with the linear formula C10H10O2. It has a molecular weight of 162.19. It is provided to early discovery researchers as part of a collection of rare and unique chemicals. A derivative of 2,5-Dimethylterephthalaldehyde, 2,5-Dimethylfuran, has gained attention for its potential as a biofuel and as an intermediate for creating drop-in terephthalate polymers.

Synthesis Analysis

The synthesis of compounds closely related to 2,5-Dimethylterephthalaldehyde, such as methyl-2-(methacroyloxy)ethyl terephthalate, has been described to provide insight into potential synthetic pathways. These compounds serve as models for understanding the polymerizability and reactivity of similar aldehyde compounds.

Molecular Structure Analysis

The molecular structure of derivatives like 2,5-dihydroxyterephthalaldehyde has been elucidated using electron diffraction and ab initio molecular orbital studies. These analyses reveal significant intramolecular hydrogen bonding, affecting the molecule’s physical and chemical properties. 2,5-Dimethylterephthalaldehyde contains total 22 bond(s); 12 non-H bond(s), 8 multiple bond(s), 2 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), and 2 aldehyde(s) (aromatic).

Chemical Reactions Analysis

Research into related compounds, such as dimethyl-3,6-dichloro-2,5-dihydroxyterephthalate, has uncovered insights into the chemical reactions and properties of 2,5-Dimethylterephthalaldehyde. These studies focus on the polymorphs of the compound and their solid-state NMR spectroscopy characteristics, indicating the structural differences and their impact on chemical properties.

Physical And Chemical Properties Analysis

The analysis of dimethyl-3,6-dichloro-2,5-dihydroxyterephthalate provides clues to the physical properties of 2,5-Dimethylterephthalaldehyde, particularly regarding its polymorphism and the implications for color and crystal packing. The study of 2,5-dimethylisophthalaldehyde and related compounds sheds light on the chemical properties of 2,5-Dimethylterephthalaldehyde, including its reactivity and the impact of methyl substitution on its behavior in various chemical reactions.

Scientific Research Applications

Biomass Conversion and Biofuel Production

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Polymer Chemistry and Materials Science

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Organic Synthesis and Medicinal Chemistry

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Environmental Applications

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Sensor Technology and Analytical Chemistry

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Industrial and Material Engineering

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Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Sigma-Aldrich does not collect analytical data for this product. Buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Mode of Action

It’s known that the interaction of a compound with its targets often leads to changes in cellular processes . The specific interactions and resulting changes caused by 2,5-Dimethylterephthalaldehyde require further investigation.

Biochemical Pathways

It’s known that compounds can affect various biochemical pathways, leading to downstream effects . The specific pathways influenced by 2,5-Dimethylterephthalaldehyde and their downstream effects are subjects for future research.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability